molecular formula C14H10ClFO B8619004 2-(2-Chlorophenyl)-2-(4-fluorophenyl)oxirane CAS No. 76674-25-4

2-(2-Chlorophenyl)-2-(4-fluorophenyl)oxirane

Cat. No.: B8619004
CAS No.: 76674-25-4
M. Wt: 248.68 g/mol
InChI Key: MZCNVTWEJJOODE-UHFFFAOYSA-N
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Description

2-(2-Chlorophenyl)-2-(4-fluorophenyl)oxirane is a useful research compound. Its molecular formula is C14H10ClFO and its molecular weight is 248.68 g/mol. The purity is usually 95%.
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Properties

CAS No.

76674-25-4

Molecular Formula

C14H10ClFO

Molecular Weight

248.68 g/mol

IUPAC Name

2-(2-chlorophenyl)-2-(4-fluorophenyl)oxirane

InChI

InChI=1S/C14H10ClFO/c15-13-4-2-1-3-12(13)14(9-17-14)10-5-7-11(16)8-6-10/h1-8H,9H2

InChI Key

MZCNVTWEJJOODE-UHFFFAOYSA-N

Canonical SMILES

C1C(O1)(C2=CC=C(C=C2)F)C3=CC=CC=C3Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of dimethyl oxosulphonium methylide was prepared under nitrogen from sodium hydride (0.03 mol) and powdered trimethyl oxosulphonium iodide (0.03 mol) in dry dimethylsulphoxide (DMSO; 30 ml). A solution of o-chlorophenyl p-fluorophenyl ketone (0.025 mol) in DMSO (10 ml) was added dropwise at room temperature. The solution was then heated at 50° for 11/2 hours, cooled to room temperature and poured into water. The solution was extracted with diethyl ether (100 ml), washed with water (3×100 ml), and dried over anhydrous sodium sulphate. Removal of the solvent gave 1-o-chlorophenyl-1-p-fluorophenyl ethylene oxide (90%) as a colourless liquid.
Quantity
0.03 mol
Type
reactant
Reaction Step One
Quantity
0.03 mol
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0.025 mol
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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